Cas no 1592-00-3 (2-Bromophenyl isocyanate)

• Product Name: 2-Bromophenyl isocyanate
• CAS No: 1592-00-3
• MF: C₇H₄BrNO
• MW: 198.016760826111
• MDL: MFCD00001995
• CID: 213344
• PubChem ID: 137097
• Update Time: 2025-05-23

2-Bromophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-isocyanato-
• 2-Bromophenyl Isocyanate
• 1-Bromo-2-isocyanatobenzene
• ISOCYANIC ACID 2-BROMOPHENYL ESTER
• 1-Bromo-2-[isocyanato]benzene
• 2-BROMOPHENYLISOCYANATE
• Benzene, 1-bromo-2-isocyanato-
• GOOVAYJIVMBWPP-UHFFFAOYSA-N
• 2-bromobenzenisocyanate
• 2bromophenylisocyanate
• 2-bromophenylisocynate
• o-bromophenyl isocyanate
• 2-bromo phenylisocyanate
• 2-bromo phenyl isocyanate
• 3-BROMOPROPANOL-1
• KSC493A3D
• 1-Bromo-2-isocyanatobenzene #
• 1-bromo-2-isocyanato-benzene
• I0498
• FT-0611573
• DTXSID10166606
• SC5013
• 1592-00-3
• InChI=1/C7H4BrNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• J-009578
• GEO-03946
• 2-Bromophenyl isocyanate, 97%
• GOOVAYJIVMBWPP-UHFFFAOYSA-
• MFCD00001995
• A24258
• AKOS000192188
• SY021825
• PS-10306
• EN300-146813
• SCHEMBL93220
• ALBB-003015
• DB-020736
• BBL037642
• STK502535
• 2-Bromophenyl isocyanate

• MDL： MFCD00001995
• Inchi： 1S/C7H4BrNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： GOOVAYJIVMBWPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N=C=O
• BRN： 3588447

Computed Properties

• Exact Mass: 196.94800
• Monoisotopic Mass: 196.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Colorless liquid with pungent smell
• Density: 1.607 g/mL at 25 °C(lit.)
• Boiling Point: 56-58 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.5838(lit.)
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• PSA: 29.43000
• LogP: 2.41640
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable.

2-Bromophenyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 22-23-36/37/38-42
• Safety Instruction： S36/37/39-S26-S23-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R42
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromophenyl isocyanate

Comprehensive Overview of 2-Bromophenyl Isocyanate (CAS No. 1592-00-3): Properties, Applications, and Industry Insights

2-Bromophenyl isocyanate (CAS No. 1592-00-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. As a halogenated derivative of phenyl isocyanate, this compound features a reactive isocyanate group (–N=C=O) and a bromine substituent at the ortho position, granting it unique reactivity patterns. Its molecular formula, C₇H₄BrNO, and molecular weight of 198.02 g/mol make it a critical building block for heterocyclic compounds and urethane-based polymers.

In recent years, the demand for 2-bromophenyl isocyanate has surged due to its role in synthesizing biologically active molecules, particularly in drug discovery pipelines targeting kinase inhibitors and antimicrobial agents. Researchers frequently search for "2-Bromophenyl isocyanate synthesis" or "CAS 1592-00-3 suppliers," reflecting its commercial and academic relevance. The compound’s stability under inert conditions and compatibility with Grignard reactions further enhance its utility in cross-coupling methodologies.

From an industrial perspective, 2-Bromophenyl isocyanate is pivotal in developing high-performance coatings and adhesives, where its bromine moiety improves flame retardancy. Environmental concerns have driven innovations in "green chemistry alternatives," yet the compound remains irreplaceable in niche applications. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, with typical specifications exceeding 98%.

The compound’s safety profile emphasizes proper handling protocols, though it is not classified under restricted categories. Discussions around "scalable production of 2-Bromophenyl isocyanate" dominate patent literature, highlighting cost-effective routes via phosgenation of 2-bromoaniline. Its crystalline form and melting point (∼40–45°C) are frequently cited in material safety data sheets (MSDS).

Emerging trends link 2-Bromophenyl isocyanate to covalent organic frameworks (COFs) and click chemistry, addressing queries like "isocyanate applications in nanotechnology." Regulatory compliance, such as REACH and TSCA, ensures its safe global trade. As synthetic methodologies evolve, this compound continues to bridge gaps between academic research and industrial scalability.